Cas no 2550997-67-4 ((2R)-1-(tert-butoxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: (2R)-1-(tert-butoxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 2550997-67-4
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD32874619
• CID: 5671156
• PubChem ID: 154809690
• Update Time: 2025-06-12

(2R)-1-(tert-butoxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-[(tert-butoxy)carbonyl]-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid
• (2R)-2-Methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-5-carboxylic acid
• EN300-26983537
• 2550997-67-4
• (2R)-1-(tert-butoxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid

• MDL： MFCD32874619
• Inchi： 1S/C15H19NO4/c1-9-7-11-8-10(13(17)18)5-6-12(11)16(9)14(19)20-15(2,3)4/h5-6,8-9H,7H2,1-4H3,(H,17,18)/t9-/m1/s1
• InChI Key： AMPWTLUNDHBORB-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC(C(=O)O)=CC=2C[C@H]1C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (2R)-1-(tert-butoxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid

Latest Research Briefing on (2R)-1-(tert-butoxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid (CAS: 2550997-67-4)

The compound (2R)-1-(tert-butoxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid (CAS: 2550997-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral indole derivative serves as a critical intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and inflammatory diseases.

Recent studies have highlighted the compound's role in the asymmetric synthesis of complex heterocycles. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the preparation of selective kynurenine 3-monooxygenase (KMO) inhibitors, which are promising candidates for treating neurodegenerative disorders such as Huntington's disease. The stereochemical purity of the (2R)-configuration was found to be crucial for maintaining biological activity, with the tert-butoxycarbonyl (Boc) protecting group providing excellent stability during multi-step synthetic sequences.

Advanced analytical techniques including chiral HPLC and X-ray crystallography have been employed to characterize this compound and its derivatives. Nuclear magnetic resonance (NMR) studies confirmed the structural integrity of the molecule, while mass spectrometry analyses verified its high purity (>98%) in commercially available samples. These quality control measures are particularly important given the compound's increasing use in preclinical drug development pipelines.

From a synthetic chemistry perspective, recent optimization of the preparation route has significantly improved the yield and scalability of (2R)-1-(tert-butoxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid. A 2024 patent application disclosed a novel enzymatic resolution method that achieves >99% enantiomeric excess, addressing previous challenges in stereoselective synthesis. This advancement is expected to facilitate larger-scale production for both research and potential therapeutic applications.

In drug discovery programs, this compound has shown particular promise as a precursor to novel indole-based scaffolds. Several pharmaceutical companies have incorporated it into their fragment-based drug design strategies, leveraging its rigid bicyclic structure to explore new chemical space. Computational modeling studies suggest that derivatives of this core structure may exhibit improved blood-brain barrier penetration compared to simpler indole analogs, making them attractive candidates for CNS-targeted therapies.

Ongoing research is investigating the compound's potential in other therapeutic areas beyond neurology. Preliminary data presented at the 2024 American Chemical Society national meeting indicated activity against certain cancer-associated protein targets when incorporated into specific pharmacophores. However, these findings require further validation through in vivo studies and detailed mechanism of action investigations.

As the field of chiral indole chemistry continues to evolve, (2R)-1-(tert-butoxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid remains a valuable tool for medicinal chemists. Its unique structural features and demonstrated utility in multiple drug discovery programs suggest it will maintain its importance in pharmaceutical research for the foreseeable future. Researchers are encouraged to monitor new developments involving this compound, particularly in the areas of synthetic methodology improvement and biological activity expansion.